Phosphorodiamidic acid, tetramethyl-, pentachlorophenyl ester

• CAS RN: 1440-97-7
• Molecular Formula: C10H12Cl5N2O2P
• Molecular Weight: 400.4 g/mol
• IUPAC Name: N-[dimethylamino-(2,3,4,5,6-pentachlorophenoxy)phosphoryl]-N-methylmethanamine
• InChI: InChI=1S/C10H12Cl5N2O2P/c1-16(2)20(18,17(3)4)19-10-8(14)6(12)5(11)7(13)9(10)15/h1-4H3
• InChI Key: RBBJXBKKZWSEHR-UHFFFAOYSA-N
• SMILES: CN(C)P(=O)(N(C)C)OC1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl
• Pictograms: Irritant

Description

Phosphorodiamidic acid, tetramethyl-, pentachlorophenyl ester, commonly known as leptophos, is a highly toxic organophosphate insecticide. It is widely used in agriculture for controlling pests on crops such as cotton, rice, and vegetables. Despite its effectiveness in pest control, leptophos has been banned in many countries due to its harmful effects on human health and the environment.

Mechanism Of Action

Leptophos works by inhibiting the enzyme acetylcholinesterase, which is responsible for breaking down acetylcholine. This inhibition leads to the accumulation of acetylcholine, which overstimulates the nervous system and leads to paralysis and death of the insect.

Biochemical And Physiological Effects

Leptophos has been shown to have harmful effects on human health. It is highly toxic and can cause acute poisoning, which can lead to symptoms such as nausea, vomiting, diarrhea, abdominal pain, headache, dizziness, and difficulty breathing. Chronic exposure to leptophos has been linked to neurological disorders, such as Parkinson's disease, and cancer.

Advantages And Limitations For Lab Experiments

Leptophos is a potent insecticide and is widely used in laboratory experiments to study the effects of organophosphate insecticides on insects. However, due to its toxicity, it requires careful handling and disposal. Leptophos is also highly regulated and is banned in many countries, which limits its availability for research purposes.

Future Directions

There is a need for further research into the effects of leptophos on human health and the environment. Studies should focus on developing safer alternatives to leptophos that are effective in controlling pests while minimizing the risks to human health and the environment. Additionally, research should focus on developing methods for the safe disposal of leptophos and other hazardous chemicals to minimize their impact on the environment.

Synthesis Methods

Leptophos is synthesized by the reaction of phosphorus oxychloride with N,N,N',N'-tetramethylphosphorodiamidic acid and pentachlorophenol. The resulting product is a yellowish-brown liquid with a faint phenolic odor.

Scientific Research Applications

Leptophos has been extensively studied for its insecticidal properties. It is used in scientific research to study the effects of organophosphate insecticides on the nervous system of insects. Leptophos has been shown to inhibit acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter that is essential for proper nerve function. This inhibition leads to the accumulation of acetylcholine, which results in overstimulation of the nervous system and ultimately leads to paralysis and death of the insect.